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Compound of Interest

Compound Name: Heraclenol acetonide

Cat. No.: B562173

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heraclenol acetonide is a coumarin derivative with the chemical formula C19H2006 and the
CAS number 64790-68-7. It is structurally related to heraclenol, a naturally occurring
furocoumarin found in the roots of Peucedanum praeruptorum Dunn, a plant used in traditional
Chinese medicine. While the parent compound, heraclenol, has been the subject of some
biological investigation, heraclenol acetonide remains a largely uncharacterized molecule in
publicly available scientific literature. This guide provides a comprehensive overview of the
currently available information on heraclenol acetonide and its parent compound, heraclenol,
highlighting the significant gaps in existing research.

Chemical and Physical Properties

Based on available data from chemical suppliers, the basic properties of heraclenol acetonide
are summarized below.
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Property Value Source

CAS Number 64790-68-7 Chemical Supplier Catalogs
Molecular Formula C19H2006 Chemical Supplier Catalogs
Molecular Weight 344.36 g/mol Chemical Supplier Catalogs
Appearance Powder Chemical Supplier Catalogs

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Chemical Supplier Catalogs
Acetate, DMSO, Acetone

Synthesis

Detailed experimental protocols for the synthesis of heraclenol acetonide are not readily
available in peer-reviewed literature. It is presumed to be synthesized from its parent
compound, heraclenol, through an acetonide protection reaction of the diol functional group. A
generalized workflow for such a synthesis is depicted below.
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Caption: Generalized synthetic workflow for Heraclenol Acetonide.
Biological Activity and Mechanism of Action: A Significant Knowledge Gap

A thorough review of scientific databases reveals a notable absence of studies on the biological
activity, mechanism of action, and signaling pathways of heraclenol acetonide. While some
commercial suppliers list it as an "anti-inflammatory agent,” there is no publicly accessible data
to substantiate this claim.

In contrast, the parent compound, heraclenol, has been investigated for its antibacterial and
antibiofilm properties. A 2023 study demonstrated that heraclenol exhibits activity against
uropathogenic Escherichia coli (UPEC).[1] The proposed mechanism of action for heraclenol's
antibacterial effect is the inhibition of histidine biosynthesis.[1]
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The following diagram illustrates the proposed mechanism of action for the parent compound,
heraclenol.
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Caption: Proposed mechanism of action for Heraclenol.
Quantitative Data

Due to the lack of dedicated research, there is no quantitative data (e.g., ICso, ECso,
pharmacokinetic parameters) available for heraclenol acetonide.

For the parent compound, heraclenol, the following minimum inhibitory concentration (MIC)
values have been reported against various bacterial strains:
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Bacterial Strain MIC (mg/mL) Reference
S. aureus 0.68 [1]
S. epidermidis 0.64 [1]
P. aeruginosa 0.70 [1]
E. cloacae 0.77 [1]
K. pneumoniae 0.85 [1]
S. mutans 0.53 [1]
S. viridans 0.50 [1]
Uropathogenic E. coli 1.024 [1]

Experimental Protocols

Detailed experimental protocols for the synthesis, characterization, and biological evaluation of
heraclenol acetonide are not available in the published literature. The 2023 study on
heraclenol provides standard methodologies for determining antibacterial activity (MIC assays)
and antibiofilm activity (crystal violet assay and scanning electron microscopy), which could
potentially be adapted for future studies on heraclenol acetonide.[1]

Conclusion and Future Directions

Heraclenol acetonide is a coumarin derivative whose biological activities and potential
therapeutic applications remain unexplored. The current body of scientific literature is focused
on its parent compound, heraclenol, which has shown promise as an antibacterial and
antibiofilm agent. There is a clear need for foundational research to determine the
pharmacological profile of heraclenol acetonide. Future studies should focus on:

e Chemical Synthesis and Characterization: Development and publication of a detailed,
reproducible synthetic protocol for heraclenol acetonide, along with comprehensive
spectroscopic characterization.

» Biological Screening: A broad-based biological screening of heraclenol acetonide to identify
any potential therapeutic activities, including anti-inflammatory, anticancer, and antimicrobial
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effects.

o Mechanism of Action Studies: If biological activity is identified, subsequent studies should
aim to elucidate the underlying mechanism of action and identify the molecular targets and
signaling pathways involved.

Until such studies are conducted and published, any claims regarding the biological activity of
heraclenol acetonide should be treated with caution. The information presented in this guide
represents the extent of currently available data and serves as a call for further scientific
investigation into this understudied molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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